Cas no 959241-37-3 (2-Chloro-6-(4-methyl-1-piperazinyl)carbonylpyrazine)

• Product Name: 2-Chloro-6-(4-methyl-1-piperazinyl)carbonylpyrazine
• CAS No: 959241-37-3
• MF: C₁₀H₁₃ClN₄O
• MW: 240.689420461655
• MDL: MFCD09864603
• CID: 870141
• PubChem ID: 28064966
• Update Time: 2025-06-08

2-Chloro-6-(4-methyl-1-piperazinyl)carbonylpyrazine Chemical and Physical Properties

Names and Identifiers

• (6-Chloropyrazin-2-yl)(4-methylpiperazin-1-yl)methanone
• (6-chloropyrazin-2-yl)-(4-methylpiperazin-1-yl)methanone
• 2-CHLORO-6-[(4-METHYL-1-PIPERAZINYL)CARBONYL]PYRAZINE
• 2-chloro-6-[(4-methyl-1-piperazinyl)carbonyl]pyrazine(SALTDATA: FREE)
• SCHEMBL12814065
• MFCD09864603
• DTXSID70651008
• EN300-7445414
• AKOS022185264
• 2-CHLORO-6-(4-METHYLPIPERAZINE-1-CARBONYL)PYRAZINE
• 2-chloro-6-[(4-methyl-1-piperazinyl)carbonyl]pyrazine, AldrichCPR
• 959241-37-3
• TYIKGLQLVOCHJU-UHFFFAOYSA-N
• BS-39855
• Z1835945116
• 2-Chloro-6-(4-methyl-1-piperazinyl)carbonylpyrazine

• MDL： MFCD09864603
• Inchi： 1S/C10H13ClN4O/c1-14-2-4-15(5-3-14)10(16)8-6-12-7-9(11)13-8/h6-7H,2-5H2,1H3
• InChI Key： TYIKGLQLVOCHJU-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(N2CCN(C)CC2)=O)=N1

Computed Properties

• Exact Mass: 240.07800
• Monoisotopic Mass: 240.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 0.39340

2-Chloro-6-(4-methyl-1-piperazinyl)carbonylpyrazine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-Chloro-6-(4-methyl-1-piperazinyl)carbonylpyrazine

Introduction to 2-Chloro-6-(4-methyl-1-piperazinyl)carbonylpyrazine (CAS No. 959241-37-3)

2-Chloro-6-(4-methyl-1-piperazinyl)carbonylpyrazine, identified by its CAS number 959241-37-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazine family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of 2-Chloro-6-(4-methyl-1-piperazinyl)carbonylpyrazine make it a valuable intermediate in synthesizing various pharmacologically active molecules.

The presence of a chloro substituent and a piperazine moiety in the molecular structure enhances its reactivity and binding affinity to biological targets. These characteristics have positioned this compound as a key player in the synthesis of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of such derivatives in addressing various therapeutic challenges.

In recent years, researchers have been exploring the pharmacological potential of pyrazine derivatives, particularly those incorporating piperazine rings. The piperazine scaffold is well-known for its ability to modulate neurotransmitter systems, making it a popular choice for developing drugs targeting central nervous system disorders. 2-Chloro-6-(4-methyl-1-piperazinyl)carbonylpyrazine, with its unique structural configuration, has shown promise in this regard.

One of the most intriguing aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. The chloro and carbonyl functionalities provide multiple sites for chemical modification, allowing for the creation of diverse analogs with tailored biological properties. This flexibility has enabled scientists to design compounds with enhanced efficacy and reduced side effects.

Recent studies have demonstrated that derivatives of pyrazine can exhibit significant therapeutic effects across a range of diseases. For instance, some pyrazine-based compounds have shown potential in treating neurological disorders such as depression and anxiety. The piperazine moiety, in particular, has been implicated in modulating serotonin and dopamine pathways, which are crucial for maintaining mental health.

The synthesis of 2-Chloro-6-(4-methyl-1-piperazinyl)carbonylpyrazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has facilitated accurate characterization of the compound.

The pharmacokinetic properties of this compound are also an area of active investigation. Researchers are keen on understanding how it behaves within biological systems, including its absorption, distribution, metabolism, and excretion (ADME) profiles. This information is crucial for determining optimal dosing regimens and minimizing potential adverse effects.

In conclusion, 2-Chloro-6-(4-methyl-1-piperazinyl)carbonylpyrazine represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As our understanding of drug design evolves, compounds like this will continue to play a pivotal role in addressing unmet medical needs.